Cas no 6293-66-9 (Diphenyliodonium 4-methylbenzenesulfonate)

• Product Name: Diphenyliodonium 4-methylbenzenesulfonate
• CAS No: 6293-66-9
• MF: C₁₉H₁₇IO₃S
• MW: 452.305956602097
• CID: 508797
• PubChem ID: 24877791
• Update Time: 2025-05-20

Diphenyliodonium 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Diphenyliodonium 4-methylbenzenesulfonate
• diphenyliodanium,4-methylbenzenesulfonate
• Iodonium, diphenyl-, 4-methylbenzenesulfonate (9CI)
• diphenyliodonium p-toluenesulfonate
• diphenyliodonium tosylate
• DPIpTS
• IODONIUM,DIPHENYL-,p-TOLUENESULFONATE
• Iodonium,p-toluenesulfonate
• toluene-4-sulfonic acid,diphenyliodonium-salt
• Toluol-4-sulfonsaeure,Diphenyljodonium-Salz
• 6293-66-9
• NSC-8983
• diphenyliodanium;4-methylbenzenesulfonate
• Iodonium, p-toluenesulfonate
• Diphenyliodonium4-methylbenzenesulfonate
• IODONIUM, DIPHENYL-, p-TOLUENESULFONATE
• MFCD00467678
• Iodonium, 4-methylbenzenesulfonate
• WLN: WSO&R D1 &R-I-R
• DTXSID90212135
• UMIKAXKFQJWKCV-UHFFFAOYSA-M
• G71101
• AKOS015889562
• CS-0454348
• Iodonium, diphenyl-, 4-methylbenzenesulfonate
• SCHEMBL52309
• NSC8983
• NSC 8983

• MDL： MFCD00467678
• Inchi： 1S/C12H10I.C7H8O3S/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;1-6-2-4-7(5-3-6)11(8,9)10/h1-10H;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： UMIKAXKFQJWKCV-UHFFFAOYSA-M
• SMILES： [I+](C1C=CC=CC=1)C1C=CC=CC=1.S(C1C=CC(C)=CC=1)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 451.99400
• Monoisotopic Mass: 451.99431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• Color/Form: Pale yellow powder
• Melting Point: 188-191 °C (lit.)
• Solubility: PGMEA: <1%
• PSA: 65.58000
• LogP: 1.79490
• Solubility: Not determined

Diphenyliodonium 4-methylbenzenesulfonate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：NN6670000

Additional information on Diphenyliodonium 4-methylbenzenesulfonate

Comprehensive Guide to Diphenyliodonium 4-methylbenzenesulfonate (CAS No. 6293-66-9): Properties, Applications, and Innovations

Diphenyliodonium 4-methylbenzenesulfonate (CAS No. 6293-66-9) is a highly versatile organic compound widely recognized for its role in photopolymerization, catalysis, and advanced material synthesis. This iodonium salt, featuring a 4-methylbenzenesulfonate counterion, has garnered significant attention in both academic research and industrial applications due to its unique chemical properties and reactivity. In this article, we delve into its molecular structure, key characteristics, and cutting-edge uses, while addressing trending topics such as sustainable chemistry and high-performance materials.

The compound's molecular formula, C₁₉H₁₇IO₃S, highlights its hybrid organic-inorganic nature, combining an iodonium cation with a sulfonate anion. This structure enables exceptional solubility in polar solvents like acetonitrile and dimethyl sulfoxide (DMSO), making it a preferred choice for homogeneous reactions. Researchers frequently explore its photoacid generator (PAG) capabilities, particularly in UV-curable coatings and microelectronics, where precision and efficiency are critical.

One of the most searched questions about Diphenyliodonium 4-methylbenzenesulfonate revolves around its role in green chemistry. As industries shift toward eco-friendly processes, this compound's ability to initiate polymerization under mild conditions aligns with low-energy manufacturing trends. Recent studies also highlight its potential in biomedical applications, such as drug delivery systems, owing to its controlled release mechanisms when exposed to light.

In the realm of advanced materials, CAS No. 6293-66-9 is pivotal for synthesizing conductive polymers and nanocomposites. Its thermal stability (decomposing above 200°C) ensures reliability in high-temperature processes, a feature highly valued in aerospace and automotive coatings. Additionally, its compatibility with graphene oxide and other carbon-based materials opens doors for next-generation electronics.

From an SEO perspective, users often search for "Diphenyliodonium salts solubility" or "6293-66-9 safety data." While this compound is generally handled under standard laboratory precautions, its non-toxic profile at low concentrations makes it suitable for diverse applications. Another trending query is "alternatives to Diphenyliodonium 4-methylbenzenesulfonate," reflecting the demand for cost-effective or specialized variants in niche markets.

Innovations in 3D printing and photolithography further underscore the relevance of Diphenyliodonium 4-methylbenzenesulfonate. Its rapid curing properties enhance resolution in additive manufacturing, addressing common challenges like layer adhesion and detail fidelity. Companies leveraging AI-driven material design are also exploring this compound to optimize formulations for specific light wavelengths.

In summary, Diphenyliodonium 4-methylbenzenesulfonate (CAS No. 6293-66-9) stands at the intersection of tradition and innovation. Its adaptability across industries—from electronics to renewable energy—ensures its continued prominence. As research uncovers new functionalities, this compound will likely remain a cornerstone in the evolution of smart materials and sustainable technologies.